Cas no 1252853-60-3 (1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine)

• Product Name: 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine
• CAS No: 1252853-60-3
• MF: C₂₀H₂₄N₂OS
• MW: 340.482363700867
• CID: 5459548
• Update Time: 2025-08-05

1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine
• STL028393
• [4-(4-methylphenyl)piperazin-1-yl](4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• [4-(4-methylphenyl)piperazin-1-yl]-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

• Inchi： 1S/C20H24N2OS/c1-15-6-8-17(9-7-15)21-10-12-22(13-11-21)20(23)19-14-16-4-2-3-5-18(16)24-19/h6-9,14H,2-5,10-13H2,1H3
• InChI Key： FZQRYWNQSCPMOA-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C(N1CCN(C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 441
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8

Additional information on 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

Comprehensive Overview of 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS No. 1252853-60-3)

The compound 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS No. 1252853-60-3) is a piperazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydrobenzothiophene moiety and a 4-methylphenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific receptors and enzymes, particularly in the context of neurological and metabolic disorders.

In recent years, the demand for novel piperazine-based compounds has surged due to their versatility in medicinal chemistry. The benzothiophene scaffold, present in this molecule, is known for its bioactivity and has been utilized in the development of therapeutics for various conditions. This compound's CAS No. 1252853-60-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in scientific literature.

One of the key areas of interest is the compound's potential role in central nervous system (CNS) research. With the rise in neurological disorders such as Parkinson's and Alzheimer's disease, scientists are investigating piperazine derivatives for their neuroprotective and modulatory effects. The 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine structure may offer insights into new therapeutic pathways, making it a hot topic in neuroscience forums and publications.

Another trending application of this compound lies in metabolic research. Given the global increase in metabolic syndromes like diabetes and obesity, researchers are examining how benzothiophene-containing molecules can influence metabolic pathways. The CAS No. 1252853-60-3 compound's ability to interact with key enzymes and receptors positions it as a promising candidate for future drug development.

From a synthetic chemistry perspective, the 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine molecule presents intriguing challenges and opportunities. Its tetrahydrobenzothiophene core requires precise synthetic strategies, often involving multi-step reactions and advanced purification techniques. This complexity has led to discussions in organic chemistry communities about optimizing its synthesis for scalable production.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also under scrutiny. These factors are critical for its potential transition from laboratory research to clinical applications. Researchers are particularly interested in how modifications to the piperazine or benzothiophene components could enhance its pharmacokinetic profile.

In addition to its pharmaceutical potential, CAS No. 1252853-60-3 is being explored in material science. The benzothiophene moiety is known for its electronic properties, making it valuable in the development of organic semiconductors and optoelectronic devices. This dual applicability in both life sciences and material sciences underscores the compound's versatility.

As the scientific community continues to uncover the potential of 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine, its presence in patent filings and research grants is expected to grow. The compound's CAS No. 1252853-60-3 serves as a unique identifier, facilitating collaboration and information sharing across disciplines. Its integration into high-throughput screening libraries further highlights its importance in modern drug discovery.

In conclusion, 1-(4-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS No. 1252853-60-3) represents a fascinating intersection of chemistry, biology, and material science. Its diverse applications, from CNS research to metabolic studies, make it a compound of significant interest. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing health and technological challenges of our time.